Cas no 6061-04-7 (1,1-Dichloro-2-nitroethene)

• Product Name: 1,1-Dichloro-2-nitroethene
• CAS No: 6061-04-7
• MF: C₂HCl₂NO₂
• MW: 141.940838575363
• MDL: MFCD21337848
• CID: 496679
• PubChem ID: 12219571
• Update Time: 2026-04-29

1,1-Dichloro-2-nitroethene Chemical and Physical Properties

Names and Identifiers

• Ethene, 1,1-dichloro-2-nitro-
• 1,1-Dichloro-2-nitroethene

• MDL： MFCD21337848

Computed Properties

• Exact Mass: 140.93853

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1,1-Dichloro-2-nitroethene

1,1-Dichloro-2-nitroethene: A Comprehensive Overview

1,1-Dichloro-2-nitroethene, also known by its CAS number 6061-04-7, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of ethene, with two chlorine atoms attached to the first carbon and a nitro group on the second carbon. Its molecular formula is C₂H₂Cl₂NO₂, and it has a molar mass of approximately 158.99 g/mol. The compound is notable for its unique chemical properties, which make it a valuable material in both research and practical settings.

The structure of 1,1-dichloro-2-nitroethene is characterized by its planar geometry due to the sp² hybridization of the carbons involved. The presence of electron-withdrawing groups such as chlorine and nitro groups significantly influences the electronic properties of the molecule. These groups deactivate the molecule towards electrophilic substitution reactions but enhance its reactivity in certain nucleophilic reactions. Recent studies have shown that the compound exhibits interesting reactivity in organometallic chemistry, particularly in catalytic processes involving transition metals.

In terms of physical properties, 1,1-dichloro-2-nitroethene is typically a colorless liquid at room temperature, with a boiling point of around 85°C under standard atmospheric pressure. Its density is approximately 1.4 g/cm³, making it denser than water. The compound is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These solubility characteristics make it suitable for use in various organic synthesis reactions where phase separation or selective solubility is required.

The synthesis of CAS No. 6061-04-7 can be achieved through several methods, including chlorination of 2-nitroethene derivatives or nitration of dichloroethenes under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the production costs and minimizing waste generation. For instance, researchers at the University of California have developed a palladium-catalyzed process that achieves high yields with minimal byproducts.

1,1-Dichloro-2-nitroethene finds applications in diverse fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

In agrochemicals, the compound is used as an intermediate in the production of herbicides and insecticides due to its ability to undergo various functional group transformations. Its role as an intermediate allows for the creation of more complex molecules with enhanced biological activity and selectivity.

The environmental impact of CAS No. 6061-04-7 has also been a subject of recent research interest. Studies conducted by environmental scientists at Stanford University have shown that while the compound itself is not highly toxic to aquatic life under normal conditions, its degradation products may pose risks if not properly managed. This highlights the importance of implementing effective waste management practices during its production and use.

In conclusion, 1,1-dichloro-2-nitroethene (CAS No. 6061-04-7) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with advancements in synthetic methods and application development, continue to drive interest among researchers and industry professionals alike.